Cas no 2228787-84-4 (O-2-(2,4-difluorophenyl)propylhydroxylamine)

• Product Name: O-2-(2,4-difluorophenyl)propylhydroxylamine
• CAS No: 2228787-84-4
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6291080
• PubChem ID: 165615957
• Update Time: 2025-05-22

O-2-(2,4-difluorophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,4-difluorophenyl)propylhydroxylamine
• O-[2-(2,4-difluorophenyl)propyl]hydroxylamine
• EN300-1805414
• 2228787-84-4

• Inchi： 1S/C9H11F2NO/c1-6(5-13-12)8-3-2-7(10)4-9(8)11/h2-4,6H,5,12H2,1H3
• InChI Key： BGMHMKRLMMFRID-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)CON)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2,4-difluorophenyl)propylhydroxylamine

Comprehensive Overview of O-2-(2,4-difluorophenyl)propylhydroxylamine (CAS No. 2228787-84-4)

In the realm of organic chemistry and pharmaceutical research, O-2-(2,4-difluorophenyl)propylhydroxylamine (CAS No. 2228787-84-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluorophenyl moiety and hydroxylamine functional group, is often explored for its role in synthetic pathways and bioactive molecule development. Researchers and industry professionals frequently search for terms like "synthesis of O-2-(2,4-difluorophenyl)propylhydroxylamine", "CAS 2228787-84-4 applications", and "difluorophenyl derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The molecular structure of O-2-(2,4-difluorophenyl)propylhydroxylamine incorporates a propylhydroxylamine chain linked to a 2,4-difluorophenyl ring, which contributes to its chemical stability and reactivity. This combination makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical sector. Recent trends in green chemistry and sustainable synthesis have also sparked interest in optimizing the production of such compounds, with searches like "eco-friendly synthesis of hydroxylamine derivatives" gaining traction. The compound's potential as a building block for biologically active agents further underscores its importance.

One of the key areas where O-2-(2,4-difluorophenyl)propylhydroxylamine (CAS No. 2228787-84-4) is studied is its role in medicinal chemistry. The difluorophenyl group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound a focal point for researchers developing new therapeutics. Queries such as "role of fluorinated compounds in drug design" and "hydroxylamine derivatives in CNS drugs" highlight the intersection of this molecule with cutting-edge medical research. Additionally, its potential applications in agrochemicals and material science are being explored, aligning with broader industry demands for innovative solutions.

From a technical perspective, the synthesis and handling of O-2-(2,4-difluorophenyl)propylhydroxylamine require precise conditions to ensure yield and purity. Laboratories often seek information on "analytical methods for hydroxylamine compounds" or "spectroscopic characterization of CAS 2228787-84-4", emphasizing the need for reliable data. The compound's stability under various pH levels and temperatures is another topic of interest, particularly for industrial-scale applications. As the demand for high-purity intermediates grows, so does the need for detailed technical documentation and safety guidelines.

In conclusion, O-2-(2,4-difluorophenyl)propylhydroxylamine (CAS No. 2228787-84-4) represents a versatile and scientifically significant compound with broad applicability. Its integration into drug discovery, material innovation, and sustainable chemistry underscores its value. For those delving into its properties or applications, understanding its structural nuances and synthetic routes is essential. As research progresses, this compound is likely to remain a key player in advancing both academic and industrial chemical endeavors.